Cas no 489-87-2 (5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)-)

5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)- structure
489-87-2 structure
Product Name:5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)-
CAS No:489-87-2
MF:C15H16O2
MW:228.286344528198
CID:331567
PubChem ID:3083593
Update Time:2025-04-19

5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)-
    • (2S)-2-(3,8-dimethylazulen-5-yl)propanoic acid
    • Chamazulene carboxylic acid
    • 2-(3,8-Dimethylazulen-5-yl)propanoic acid, (2S)-
    • 5-Azuleneacetic acid, alpha,3,8-trimethyl-
    • CHEMBL497088
    • Chamazulenecarboxylic acid
    • DTXSID60964139
    • CP7638L7UB
    • (alphaS)-alpha,3,8-Trimethyl-5-azuleneacetic acid
    • 489-87-2
    • 5-Azuleneacetic acid, alpha,3,8-trimethyl-, (alphaS)-
    • 2-(3,8-Dimethylazulen-5-yl)propanoic acid
    • Inchi: 1S/C15H16O2/c1-9-4-6-12(11(3)15(16)17)8-14-10(2)5-7-13(9)14/h4-8,11H,1-3H3,(H,16,17)/t11-/m0/s1
    • InChI Key: VEHBLYQIKWPOQM-NSHDSACASA-N
    • SMILES: OC([C@@H](C)C1C=CC(C)=C2C=CC(C)=C2C=1)=O

Computed Properties

  • Exact Mass: 228.11508
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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